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Compound of Interest

Compound Name: Menthyl isovalerate

The safe and compliant disposal of chemical waste is a critical component of laboratory
operations. This guide provides detailed, step-by-step procedures for the proper disposal of
menthyl isovalerate, ensuring the safety of laboratory personnel and adherence to regulatory
standards. Menthyl isovalerate is classified as a skin and eye irritant and may cause
respiratory irritation, necessitating careful handling and disposal.[1][2]

Immediate Safety Protocols

Before handling menthyl isovalerate for disposal, ensure all necessary safety measures are in
place.

o Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant
gloves (tested to EN 374), tightly fitting safety goggles, and a lab coat.[1][3]

o Ventilation: Always handle menthyl isovalerate in a well-ventilated area or under a chemical
fume hood to minimize inhalation exposure.[1]

o Spill Management: Have a spill kit with adsorbent materials readily available. In case of a
spill, remove all sources of ignition, ensure adequate ventilation, and contain the material.[1]

[3]

Data Summary: Menthyl Isovalerate Properties
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The following table summarizes key quantitative data and hazard information for menthyl

isovalerate.
Property Value Source
Molecular Formula C15H2802 [2]
Molar Mass 240.387 g-mol—* [4]
Appearance Trarlsparent, colorless, oily ]
liquid

Boiling Point 115-117 °C/ 239 - 242.6 °F [5]
Flash Point 16 °C / 60.8 °F [5][6]
Solubility in Water Practically insoluble [2][4]

H315 (Skin Irritation), H319
(Serious Eye Irritation), H335

GHS Hazard Codes ] [1]
(May cause respiratory

irritation)

o Acids, Bases, Reducing
Incompatibilities o [51[7]
Agents, Oxidizing Agents

Step-by-Step Disposal Procedure

Menthyl isovalerate is considered hazardous waste and must not be disposed of down the
drain or in regular trash.[6][8] The primary route for disposal is through a licensed hazardous
waste management service, typically involving incineration at an industrial combustion plant.[1]

Step 1: Waste Identification and Classification

o Confirm that the waste is menthyl isovalerate. If it is mixed with other chemicals, the entire
mixture must be treated as hazardous waste.

o Pursuant to the Resource Conservation and Recovery Act (RCRA), generators are
responsible for determining if their waste is hazardous.[9] Menthyl isovalerate's irritant
properties classify it as such.[1]
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Step 2: Waste Collection and Segregation

Collect waste menthyl isovalerate in a dedicated, properly labeled hazardous waste
container.[10]

The container must be chemically compatible with the substance, in good condition, and
have a secure, leak-proof closure.[11] The original container is often a suitable choice.[7]

Do not fill the container beyond 90% of its capacity to allow for expansion.[10]

Store the waste container in a designated Satellite Accumulation Area (SAA), which should
be at or near the point of generation and under the control of laboratory personnel.[7][11]

Crucially, ensure the container is segregated from incompatible materials such as acids,
bases, oxidizing agents, and reducing agents.[5][7]

Step 3: Storage Prior to Disposal
o Keep the waste container tightly closed except when adding waste.[7]

» Store the container in a cool, dry, and well-ventilated location, away from heat, sparks, and
open flames.[5][6]

e The SAA must be inspected weekly for any signs of leakage.[7]
Step 4: Arranging for Disposal

Contact your institution's Environmental Health and Safety (EHS) office or a licensed
hazardous waste disposal contractor to arrange for pickup.

All hazardous waste must be managed from "cradle-to-grave,” meaning it is tracked from
generation to final disposal.[12]

Provide the disposal vendor with the Safety Data Sheet (SDS) for menthyl isovalerate. The
SDS specifies that the appropriate disposal method is an industrial combustion plant or an
approved waste disposal plant.[1][6]

Ensure all federal, state, and local regulations are followed.[9][13]
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Disposal Decision Workflow

The following diagram illustrates the logical workflow for determining the correct disposal path
for a laboratory chemical like menthyl isovalerate.
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Caption: Chemical Waste Disposal Decision Flowchart.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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